Cas no 18456-45-6 (4H-Thiopyran-4-one, tetrahydro-2,6-diphenyl-, trans-)

• Product Name: 4H-Thiopyran-4-one, tetrahydro-2,6-diphenyl-, trans-
• CAS No: 18456-45-6
• MF: C₁₇H₁₆OS
• MW: 268.373343467712
• CID: 1378982
• PubChem ID: 763697
• Update Time: 2025-04-20

4H-Thiopyran-4-one, tetrahydro-2,6-diphenyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one, tetrahydro-2,6-diphenyl-, trans-
• (2R,6R)-2,6-diphenylthian-4-one
• DTXSID90354105
• 18456-45-6
• (2R,6R)-2,6-Diphenyl-tetrahydro-thiopyran-4-one

• Inchi： 1S/C17H16OS/c18-15-11-16(13-7-3-1-4-8-13)19-17(12-15)14-9-5-2-6-10-14/h1-10,16-17H,11-12H2/t16-,17-/m1/s1
• InChI Key： PPJHHCQGZVIWAR-IAGOWNOFSA-N
• SMILES： S1[C@@H](C2C=CC=CC=2)CC(C[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.09228
• Monoisotopic Mass: 268.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07